Cas no 64436-59-5 (2,2-Dimethyl-4'-fluoropropiophenone)

• Product Name: 2,2-Dimethyl-4'-fluoropropiophenone
• CAS No: 64436-59-5
• MF: C₁₁H₁₃FO
• MW: 180.218726873398
• MDL: MFCD01938606
• CID: 504039
• PubChem ID: 94612
• Update Time: 2025-04-19

2,2-Dimethyl-4'-fluoropropiophenone Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,1-(4-fluorophenyl)-2,2-dimethyl-
• 1-(4-fluorophenyl)-2,2-dimethyl-1-Propanone
• 2,2-Dimethyl-4'-fluoropropiophenone
• 1-(4-Fluorophenyl)-2,2-dimethylpropan-1-one
• SCHEMBL2625487
• 2,2-Dimethyl-1-(4-fluorophenyl)-1-propanone
• AKOS009337748
• 1-(4-Fluoro-phenyl)-2,2-dimethyl-propan-1-one
• 64436-59-5
• DTXSID9073591
• Z385412736
• MFCD01938606
• CS-0265411
• EN300-98344
• 1-Propanone, 2,2-dimethyl-1-(4-fluorophenyl)-
• 1-Propanone, 1-(4-fluorophenyl)-2,2-dimethyl-
• G90418
• DB-323163

• MDL： MFCD01938606
• Inchi： 1S/C11H13FO/c1-11(2,3)10(13)8-4-6-9(12)7-5-8/h4-7H,1-3H3
• InChI Key： NDBBINMFHIVBMW-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C(C)(C)C)=O

Computed Properties

• Exact Mass: 180.09509
• Monoisotopic Mass: 180.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Density: 1.031
• Boiling Point: 240.2°C at 760 mmHg
• Flash Point: 94.1°C
• Refractive Index: 1.485
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones